4-oxo-N-(1-phenylethyl)-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

• IUPAC Name: 11-oxo-N-(1-phenylethyl)-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C19H20N2O3S/c1-13(14-5-3-2-4-6-14)20-25(23,24)17-11-15-7-8-18(22)21-10-9-16(12-17)19(15)21/h2-6,11-13,20H,7-10H2,1H3
• InChI Key: XTGOBXZSLUTEFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NS(=O)(=O)C2=CC3=C4C(=C2)CCN4C(=O)CC3
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

4-oxo-N-(1-phenylethyl)-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is a useful research compound. Its molecular formula is C19H20N2O3S and its molecular weight is 356.44. The purity is usually 95%.
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Scientific Research Applications

Sulfonamide Hybrids in Drug Development

Sulfonamides represent a crucial class of compounds in medicinal chemistry, known for their diverse pharmacological properties. Recent research focuses on the development of sulfonamide hybrids by combining sulfonamides with other biologically active scaffolds. These hybrids demonstrate a wide range of biological activities, including antibacterial, anti-neuropathic pain, antitumor, and antidiabetic effects. The synthesis and biological evaluation of these compounds involve incorporating various organic compounds such as coumarin, indole, quinoline, and pyrrole, aiming to enhance their pharmacological profiles. This approach has led to the creation of novel agents with significant therapeutic potential, highlighting the versatility and importance of sulfonamide hybrids in drug discovery (Ghomashi et al., 2022).

Synthesis of Quinoxaline Derivatives

The synthesis of N-heterocycle-fused quinoxalines, including pyrrolo[1,2-a]quinoxalines, demonstrates the application of 4-oxo-N-(1-phenylethyl)-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide in the generation of complex molecular structures. Utilizing dimethyl sulfoxide as both a reactant and solvent facilitates a green and efficient method, yielding a variety of products. This process exemplifies the compound's role in creating heterocyclic compounds with potential biological activities, thereby contributing to the field of organic and medicinal chemistry (Xie et al., 2017).

Polymorphic Modifications for Hypertension Treatment

The study of polymorphic modifications of 1H-pyrrolo[3,2,1-ij]quinoline derivatives with diuretic properties highlights their potential as new hypertension remedies. Understanding the crystal packing and interaction energies between molecules in these compounds can lead to the development of more effective and stable pharmaceuticals. Such research underscores the significance of structural analysis in drug design, particularly for compounds with cardiovascular therapeutic applications (Shishkina et al., 2018).

Novel Synthesis Methods

Innovative synthesis techniques for creating sulfonamide-containing quinolines and pyrimidines emphasize the compound's utility in medicinal chemistry. For example, the I2-DMSO promoted oxidative cross-coupling and intramolecular cyclization present a straightforward method for producing quinoline fused imidazo[4,5-c]quinolines. These methods offer efficient, selective product formation under environmentally friendly conditions, contributing to the advancement of sustainable chemical synthesis processes (Kale et al., 2016).